Ethylamine, also known as aminoethane or ethanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Ethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Ethylamine has been detected in multiple biofluids, such as feces, urine, and blood. Ethylamine can be converted into sulfluramid and cysteamine. Ethylamine is an ammonia and fishy tasting compound that can be found in a number of food items such as white cabbage, cabbage, apple, and soy bean. This makes ethylamine a potential biomarker for the consumption of these food products. Ethylamine is a potentially toxic compound.
Ethylamine is a two-carbon primary aliphatic amine. It has a role as a human metabolite. It is a conjugate base of an ethylaminium.
C2H7N
C2H5NH2
C2H7N
Ethylamine
CAS No.: 75-04-7
Cat. No.: VC1610018
Molecular Formula: C2H5NH2
C2H7N
C2H5NH2
C2H7N
Molecular Weight: 45.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 75-04-7 |
|---|---|
| Molecular Formula | C2H5NH2 C2H7N C2H5NH2 C2H7N |
| Molecular Weight | 45.08 g/mol |
| IUPAC Name | ethanamine |
| Standard InChI | InChI=1S/C2H7N/c1-2-3/h2-3H2,1H3 |
| Standard InChI Key | QUSNBJAOOMFDIB-UHFFFAOYSA-N |
| SMILES | CCN |
| Canonical SMILES | CCN |
| Boiling Point | 61.9 °F at 760 mm Hg (NTP, 1992) 16.6 °C 17 °C 62°F |
| Colorform | Colorless gas or water-white liquid (below 62 degrees F) [Shipped as a liquefied compressed gas] Volatile liquid or gas Colorless liquid or gas, depending on the ambient temperature |
| Flash Point | less than 0 °F (NTP, 1992) -36.99 °C (-34.58 °F) - closed cup <-17 °C (closed cup) < 0 °F (<-18 °C) (open cup) -17 °C c.c. -18 °C c.c. 1°F |
| Melting Point | -114 °F (NTP, 1992) -81.2 °C Fp -80 ° -81.2°C -81 °C -114°F |
Introduction
Physical and Chemical Properties
Ethylamine possesses distinctive physical and chemical properties that determine its behavior in various environments and applications. Understanding these properties is crucial for safe handling and effective utilization in industrial processes.
Basic Physical Properties
Ethylamine exhibits properties that place it at the boundary between gases and liquids under standard conditions. With a boiling point of approximately 16.6-17°C, it readily converts to gas at room temperature. Its low melting point of -81°C ensures it remains liquid across a wide range of cold temperatures. The compound has a molecular weight of 45.08 g/mol, positioning it among the lighter amines .
The following table summarizes the key physical properties of ethylamine:
Chemical Properties and Reactivity
Ethylamine is characterized by its high basicity (pKa = 10.71 at 25°C), which greatly influences its chemical behavior. This property makes it readily reactive with acids to form salts. The compound is highly soluble in water and various organic solvents, making it versatile for numerous chemical applications. Its solubility extends to ethanol, methanol, paraffin hydrocarbons, aromatic and aliphatic hydrocarbons, ethyl ether, ethyl acetate, acetone, and mineral oil .
The dielectric constant of ethylamine is 6.9 at 10°C, indicating moderate polarity. Its partition coefficient (LogP) value of -0.13 suggests slightly greater affinity for aqueous than lipid phases, though it remains sufficiently lipophilic to penetrate biological membranes. These properties contribute to its potential biological activity and toxicological profile .
In terms of stability, ethylamine is considered stable under normal conditions but is highly flammable with a flash point of 48°F and an autoignition temperature of 721°F. The compound is incompatible with oxidizing agents, alkali metals, alkaline earth metals, acids, and many reactive organic and inorganic compounds. Additionally, ethylamine reacts with or dissolves most types of paint, plastic, and rubber, which presents considerations for storage and handling materials .
Industrial Applications and Uses
Ethylamine serves as an important chemical intermediate in various industrial processes owing to its reactive amino group and favorable physical properties. The compound finds widespread application across multiple sectors and contributes to the production of numerous consumer and industrial products.
Primary Industrial Uses
The primary applications of ethylamine center on its role as a chemical building block. In oil refining processes, ethylamine serves as a corrosion inhibitor and neutralizing agent, where its basic properties help counteract acidic compounds. The rubber industry utilizes ethylamine extensively in the production of latex, where it influences vulcanization processes and the physical properties of the final product .
Additionally, ethylamine contributes significantly to the manufacture of various surfactants, including emulsifiers and detergents. Its nitrogen-containing structure makes it valuable for creating compounds with both hydrophilic and hydrophobic properties, essential characteristics for effective surfactant action. These surfactants subsequently find uses in household cleaning products, industrial cleansers, and specialized applications .
Secondary Applications
Beyond its primary uses, ethylamine contributes to several other important product categories. In the cosmetic and pharmaceutical industries, ethylamine derivatives serve as ingredients in various preparations, contributing to product stability, efficacy, or as precursors to active ingredients. The textile industry employs ethylamine in the production of fibers and resins, where it can influence properties such as durability, texture, and color-fastness .
The compound also plays a role in the development of organic paints and dyes. In these applications, ethylamine-derived compounds may contribute to color properties, adhesion characteristics, or serve as intermediates in synthetic pathways leading to more complex colorants. These specialized uses highlight the versatility of ethylamine as an industrial chemical building block .
Safety precautions for handling ethylamine include using appropriate personal protective equipment (PPE), ensuring adequate ventilation, keeping away from ignition sources, and storing in compatible containers. The precautionary statements (P210, P280, P301+P312+P330, P301+P330+P331, P303+P361+P353, P305+P351+P338+P310) emphasize the importance of these safety measures .
Toxicological Profile
Ethylamine exhibits significant toxicity through multiple exposure routes. Oral toxicity studies in rats established an LD50 of 0.40 g/kg, indicating moderate to high acute toxicity. The compound is also toxic through dermal absorption and inhalation, with particular concern for its effects on the respiratory system and eyes .
Animal studies consistently demonstrate that ethylamine exposure results in eye and respiratory irritation, corneal erosions, edema, opacity, labored breathing, rales, peribronchitis, pneumonitis, and lung lesions. These findings align with human exposure reports, where ethylamine has caused vision disturbances, specifically "halo vision" attributed to corneal edema .
Longer-term exposure studies in mice showed that continuous exposure to concentrations as low as 0.10 ppm for 93 days decreased muscular excitability, blood cholinesterase activity, and acidic resistance of erythrocytes. At higher concentrations (2.0 ppm), pathomorphological changes were observed, including irregularities in Nissl bodies and in reticulate protoplasm of major neurons in the brain, indicating potential neurotoxicity with prolonged exposure .
Biological Effects and Research Findings
Scientific investigations into ethylamine's biological effects have revealed significant impacts on various physiological systems, particularly regarding respiratory and ocular tissues. These research findings inform our understanding of ethylamine's toxicological profile and help establish appropriate exposure limits.
Respiratory Effects
Research on ethylamine's respiratory impact provides crucial insights into its irritant properties. In a controlled study using OF1 mice, researchers employed a plethysmographic technique to measure respiratory responses during oronasal exposure to ethylamine. The study involved a 15-minute exposure to concentrations ranging from 88-190 ppm, with air ethylamine concentrations analyzed by high-resolution liquid chromatography .
Results demonstrated rapid respiratory effects, with changes in breathing rate observed within 30-60 seconds of exposure initiation. Notably, recovery occurred quickly, within one minute after the 15-minute exposure period ended. The RD50 value (concentration causing a 50% decrease in breathing rate) was calculated to be 151 ppm. This parameter serves as an important benchmark for respiratory irritancy and has been utilized in developing safety guidelines and exposure limits .
Neurological and Systemic Effects
Extended exposure studies have revealed ethylamine's potential for neurological and systemic toxicity. A significant investigation exposed white mice continuously to ethylamine at concentrations of 0.008, 0.10, 0.61, or 2.0 ppm for 93 days. The study found that concentrations of 0.10 ppm and higher produced multiple adverse effects, including decreased muscular excitability, reduced blood cholinesterase activity, and diminished acidic resistance of erythrocytes .
The severity of these effects demonstrated clear concentration dependence, with more pronounced changes at higher exposure levels. At the highest tested concentration (2.0 ppm), researchers observed pathomorphological changes in brain tissue, specifically irregularities in Nissl bodies and in reticulate protoplasm of major neurons. These findings suggest that chronic exposure to ethylamine, even at relatively low concentrations, may potentially impact neurological function and cellular integrity .
These research outcomes underscore the importance of rigorous exposure controls in occupational settings where ethylamine is utilized. The observed effects on multiple physiological systems, particularly at low concentrations over extended periods, highlight the need for comprehensive safety measures and ongoing monitoring.
Regulatory Standards and Exposure Limits
Based on toxicological research and risk assessment, various regulatory bodies have established exposure limits for ethylamine to protect workers and the general public. These guidelines provide crucial benchmarks for industrial hygiene programs and emergency response planning.
Occupational Exposure Limits
Several authoritative organizations have established occupational exposure limits for ethylamine. The American Conference of Governmental Industrial Hygienists (ACGIH), Mine Safety and Health Administration (MSHA), and Occupational Safety and Health Administration (OSHA) have all set the Threshold Limit Value - Time-Weighted Average (TLV-TWA) at 10 ppm (approximately 18 mg/m³). This value represents the concentration to which workers may be repeatedly exposed during a conventional 8-hour workday and 40-hour workweek without experiencing adverse effects .
The National Institute for Occupational Safety and Health (NIOSH) has established the Immediately Dangerous to Life or Health (IDLH) concentration at 4000 ppm. This threshold represents the maximum concentration from which a worker could escape within 30 minutes without irreversible health effects or impaired ability to escape .
Emergency Response Guidelines
The EPA has developed Acute Exposure Guideline Levels (AEGLs) for ethylamine to guide emergency response planning. These values represent threshold exposure limits for the general public and apply to emergency scenarios with exposure periods ranging from 10 minutes to 8 hours. The AEGL-1 value for ethylamine has been established at 7.5 ppm (14 mg/m³) across all time points (10-minute, 30-minute, 1-hour, 4-hour, and 8-hour exposures) .
The following table summarizes key regulatory exposure limits for ethylamine:
It's worth noting that the Level of Distinct Odor Awareness (LOA) for ethylamine is 0.74 ppm. This value represents the concentration above which it is predicted that more than half of the exposed population would detect the characteristic odor of ethylamine. This provides an important warning property, as the odor is detectable below concentrations that would cause harmful effects .
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